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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative toxicological overview of Butanenitrile, 4-
(dichlorophenylsilyl)-, and structurally related compounds. Due to the limited availability of

direct toxicological data for Butanenitrile, 4-(dichlorophenylsilyl)-, this comparison is based

on the known toxicities of its core structural motifs: the butanenitrile group and the

dichlorophenylsilyl group. This guide aims to provide a reasoned estimation of its potential

hazards by examining related molecules.

Executive Summary
Butanenitrile, 4-(dichlorophenylsilyl)- (CAS No. 1078-96-2) is a chemical for which specific

toxicological data is not readily available in the public domain.[1] However, its structure

suggests two primary modes of potential toxicity. The butanenitrile moiety is related to other

aliphatic nitriles, which can exhibit toxicity through the metabolic release of cyanide.[2][3] The

dichlorophenylsilyl group is characteristic of chlorosilanes, which are known for their reactivity,

particularly with water, leading to the formation of corrosive byproducts such as hydrogen

chloride.[4] This guide synthesizes available data on related compounds to provide a

comparative toxicological assessment.
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The following table summarizes the available acute toxicity data for compounds structurally

related to Butanenitrile, 4-(dichlorophenylsilyl)-.

Compoun
d Name

CAS
Number

Molecular
Formula

LD50
(Oral,
Rat)

LD50
(Dermal,
Rabbit)

LC50
(Inhalatio
n, Rat)

Referenc
e(s)

Butanenitril

e, 4-

(dichloroph

enylsilyl)-

1078-96-2
C10H11Cl

2NSi

No data

available

No data

available

No data

available
[1]

Butyronitril

e (n-

Butanenitril

e)

109-74-0 C4H7N 50 mg/kg 500 uL/kg
249 ppm (1

hr, Mouse)
[5]

Succinonitr

ile
110-61-2 C4H4N2 450 mg/kg

>2000

mg/kg

(Rat)

No data

available
[6][7][8]

Dichloroph

enylsilane
1631-84-1 C6H6Cl2Si

No data

available

No data

available

No data

available

Dichlorodip

henylsilane
80-10-4

C12H10Cl

2Si

No data

available

Fatal in

contact

with skin

No data

available
[9]

Dichlorosil

ane
4109-96-0 H2Cl2Si

No data

available

No data

available

144 ppm (4

hr, Mouse)
[10]

Note: Data for different species (rat, mouse, rabbit) are presented as available.

Toxicological Comparison and Inferences
Toxicity of the Nitrile Group:

The toxicity of aliphatic nitriles can vary significantly but is often associated with the metabolic

release of cyanide, which can inhibit cellular respiration.[2][3] Butyronitrile, which shares the

same carbon chain length as the nitrile portion of the target compound, is classified as toxic if
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swallowed, in contact with skin, or if inhaled.[11] Symptoms of high exposure to butyronitrile

include headache, nausea, confusion, and in severe cases, convulsions and death, which are

consistent with cyanide poisoning.[12] Succinonitrile, a dinitrile, also demonstrates oral toxicity.

[6][7][8] While nitriles are generally considered a metabolically stable group, their potential to

release cyanide remains a key toxicological concern.[13]

Toxicity of the Dichlorophenylsilyl Group:

The dichlorophenylsilyl moiety introduces a different set of toxicological concerns.

Chlorosilanes, as a class, are reactive compounds that readily hydrolyze in the presence of

moisture to produce hydrogen chloride (HCl).[4] This hydrolysis is the primary cause of their

acute toxicity, leading to corrosive effects on the skin, eyes, and respiratory tract.[4] For

instance, dichlorosilane inhalation is corrosive to the respiratory tract in mice.[10]

Dichlorodiphenylsilane is noted to be fatal in contact with skin and causes severe skin burns

and eye damage.[9][14] Dichloromethylphenylsilane is also a hazardous substance due to its

reactivity and toxicity.[15] Therefore, Butanenitrile, 4-(dichlorophenylsilyl)- is expected to be

a moisture-sensitive compound that can cause severe irritation or burns upon contact.

Predicted Toxicological Profile of Butanenitrile, 4-(dichlorophenylsilyl)-:

Based on the data from related compounds, Butanenitrile, 4-(dichlorophenylsilyl)- is likely to

present a dual-hazard profile:

Systemic Toxicity: Potential for systemic toxicity if the nitrile group is metabolized to cyanide.

The severity would depend on the rate of metabolism.

Corrosivity and Irritation: High likelihood of being corrosive or severely irritating to the skin,

eyes, and respiratory tract due to the dichlorophenylsilyl group's reaction with moisture to

form HCl.

Experimental Protocols
While specific experimental data for Butanenitrile, 4-(dichlorophenylsilyl)- is unavailable,

standard toxicological assays would be employed to determine its profile.

1. Acute Oral Toxicity (LD50) - OECD Guideline 423:
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Principle: A stepwise procedure with a limited number of animals (typically rats) of a single

sex. It involves administering the test substance by oral gavage. The procedure is designed

to classify the substance into one of five toxicity categories based on the observed mortality.

Methodology:

Fasting of animals overnight prior to dosing.

Administration of the substance at one of the defined starting dose levels (e.g., 5, 50, 300,

2000 mg/kg body weight).

Observation of animals for signs of toxicity and mortality for at least 14 days.

The outcome (mortality or no mortality) at a given dose determines the subsequent dose

level for the next animal(s).

2. In Vitro Skin Corrosion - Human Skin Model Test - OECD Guideline 431:

Principle: This in vitro test uses a reconstituted human epidermis model to assess the

potential of a chemical to cause skin corrosion.

Methodology:

The test chemical is applied topically to the surface of the skin tissue model.

Exposure times are typically 3 minutes and 1 hour.

After exposure, the tissue is rinsed and incubated.

Cell viability is determined by a colorimetric assay (e.g., MTT assay).

A reduction in cell viability below a certain threshold indicates a corrosive potential.

3. Ames Test for Bacterial Mutagenicity - OECD Guideline 471:

Principle: This test uses several strains of Salmonella typhimurium and Escherichia coli with

pre-existing mutations that render them unable to synthesize an essential amino acid (e.g.,
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histidine). The test evaluates the ability of a chemical to cause reverse mutations, allowing

the bacteria to grow in an amino acid-deficient medium.

Methodology:

The test chemical, with and without a metabolic activation system (S9 mix), is incubated

with the bacterial strains.

The mixture is plated on a minimal agar medium.

After incubation, the number of revertant colonies is counted.

A significant, dose-related increase in the number of revertant colonies compared to the

control indicates mutagenic potential.

Visualizations
Potential Metabolic Pathway and Toxicity of Butanenitrile, 4-(dichlorophenylsilyl)-

Caption: Potential toxicity pathways of Butanenitrile, 4-(dichlorophenylsilyl)-.

Experimental Workflow for Toxicological Assessment

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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